Ethyl 4-hydroxyquinoline-3-carboxylate

• IUPAC Name: ethyl 4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H11NO3/c1-2-16-12(15)9-7-13-10-6-4-3-5-8(10)11(9)14/h3-7H,2H2,1H3,(H,13,14)
• InChI Key: YBEOYBKKSWUSBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=CC=CC=C2C1=O
• Molecular Formula: C12H11NO3
• DSSTOX Substance ID: DTXSID10277822
• Molecular Weight: 217.22 g/mol
• CAS RN: 52980-28-6, 26892-90-0

Description

Ethyl 4-hydroxyquinoline-3-carboxylate, also known as 4-Hydroxyquinoline-3-carboxylic Acid Ethyl Ester, is a derivative of quinoline. It has a wide range of applications in medicinal and industrial chemistry.

Synthesis Analysis

The synthesis of this compound involves various protocols. For instance, the Sonogashira cross-coupling and the Pfitzinger reaction have been used. Other methods include reactions with urea, thiourea, hydrazine hydrate, hydroxylamine, o-phenylenediamine, phenyl isothiocyanate, and ethyl acetoacetate.

Molecular Structure Analysis

The molecular formula of this compound is C12H11NO3. It has an average mass of 217.221 Da and a monoisotopic mass of 217.073898 Da.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, when it reacts with chloroacetyl chloride, it forms two isomeric O-acylation products. It can also form an N-acylation product when reacted with acetyl chloride in NaOH.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It has a density of 1.3±0.1 g/cm3, a boiling point of 334.9±22.0 °C at 760 mmHg, and a flash point of 156.4±22.3 °C. It has 4 H bond acceptors, 1 H bond donor, and 3 freely rotating bonds.

Scientific Research Applications

Antimicrobial Properties

Ethyl 4-hydroxyquinoline-3-carboxylate and its derivatives have been synthesized for potential use as antimicrobial agents. For example, Abdel-Mohsen (2014) developed compounds with significant to moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. Additionally, other research has shown promise in the synthesis of these compounds with antimicrobial properties, as evidenced by studies like the one by Balaji et al. (2013) and Krishnakumar et al. (2012) (Abdel-Mohsen, 2014) (Balaji et al., 2013) (Krishnakumar et al., 2012).

Synthesis and Reactivity Studies

Research has also focused on the synthesis and reactivity of this compound derivatives. A study by Jentsch et al. (2018) developed a convenient synthesis method for these derivatives. This research is crucial for understanding the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals and material science (Jentsch et al., 2018).

Spectroscopic Characterization

Spectroscopic characterization of these compounds provides valuable insights into their structure and potential applications. For example, a study by Ranjith et al. (2017) used FT-IR and FT-Raman spectroscopic techniques along with density functional theory computations to characterize this compound. This type of research helps in understanding the fundamental properties of these molecules (Ranjith et al., 2017).

Applications in Analytical Chemistry

The compound has also found applications in analytical chemistry. For instance, a method for determining ethyl 6,7-di-isobutoxy-4-hydroxyquinoline-3-carboxylate in animal feeding stuff was described by Hoodless and Weston (1970), demonstrating its utility in food safety and quality control (Hoodless & Weston, 1970).

Safety and Hazards

Ethyl 4-hydroxyquinoline-3-carboxylate can cause skin irritation and serious eye irritation. It is recommended to avoid breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and dust respirators should be worn when handling this compound.

Future Directions

Quinoline and its derivatives, including Ethyl 4-hydroxyquinoline-3-carboxylate, have versatile applications in the fields of industrial and synthetic organic chemistry. They are vital scaffolds for leads in drug discovery and play a major role in the field of medicinal chemistry. Therefore, the future directions of this compound could involve further exploration of its potential applications in these fields.

Biochemical Analysis

Biochemical Properties

Ethyl 4-hydroxyquinoline-3-carboxylate plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to inhibit certain enzymes, such as topoisomerases, which are involved in DNA replication and transcription. This inhibition can lead to the disruption of DNA processes, making it a potential candidate for anticancer therapies. Additionally, this compound can bind to metal ions, forming complexes that may influence enzymatic activities and protein functions .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In cancer cells, it can induce apoptosis, a programmed cell death mechanism, by activating specific signaling pathways. This compound also influences cell signaling pathways related to cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. Furthermore, this compound can alter gene expression patterns, leading to changes in cellular metabolism and function .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with biomolecules at the molecular level. It can bind to DNA and RNA, interfering with their normal functions. This binding can result in the inhibition of transcription and translation processes, ultimately affecting protein synthesis. Additionally, this compound can inhibit or activate enzymes by binding to their active sites, leading to changes in enzymatic activities and metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade when exposed to light or high temperatures. Long-term studies have shown that this compound can have sustained effects on cellular functions, including prolonged inhibition of enzyme activities and persistent changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been found to have minimal toxic effects and can effectively inhibit tumor growth in cancer models. At high doses, this compound can cause adverse effects, such as hepatotoxicity and nephrotoxicity. These toxic effects highlight the importance of determining the optimal dosage for therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, including those related to its biotransformation and elimination. It can be metabolized by liver enzymes, such as cytochrome P450, leading to the formation of metabolites that may have different biological activities. The compound can also affect metabolic flux and metabolite levels by inhibiting or activating specific enzymes involved in metabolic pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its uptake and distribution. The compound’s localization and accumulation in specific tissues can influence its biological activity and therapeutic potential. For example, its accumulation in tumor tissues can enhance its anticancer effects .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It has been found to localize in the nucleus, where it can interact with DNA and RNA, as well as in the cytoplasm, where it can influence enzymatic activities and metabolic processes. Targeting signals and post-translational modifications may direct this compound to specific cellular compartments, enhancing its biological effects .